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Compound of Interest

Compound Name: UA62784

Cat. No.: B1684025 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive

Overview of Handling, Safety, and Disposal Protocols for UA62784.

This document provides critical safety and logistical information for the handling of UA62784
(CAS 313367-92-9), a potent inhibitor of microtubule polymerization. Adherence to these

guidelines is essential to ensure a safe laboratory environment and the integrity of

experimental outcomes.

Chemical and Physical Properties
A summary of the key physical and chemical properties of UA62784 is provided in the table

below for easy reference.
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Property Value

Chemical Name
4-[5-(4-Methoxyphenyl)-2-oxazolyl]-9H-fluoren-

9-one

CAS Number 313367-92-9

Molecular Formula C₂₃H₁₅NO₃

Molecular Weight 353.37 g/mol

Purity ≥99% (HPLC)

Solubility Soluble to 25 mM in DMSO

Appearance Solid Crystalline[1]

Storage
Store at +4°C. Store powder at -20°C or in

solvent at -80°C[2].

Hazard Identification and Personal Protective
Equipment (PPE)
UA62784 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[2]. The following table outlines the necessary personal protective equipment and safety

precautions.
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Hazard Classification Precautionary Statements
Required Personal
Protective Equipment

Acute toxicity, Oral (Category

4)[2]

P264: Wash skin thoroughly

after handling.[2]

Hand Protection: Protective

gloves.[2]

P270: Do not eat, drink or

smoke when using this

product.[2]

Eye Protection: Safety goggles

with side-shields.[2]

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.[2]

Skin and Body Protection:

Impervious clothing.[2]

P330: Rinse mouth.[2]
Respiratory Protection:

Suitable respirator.[2]

Acute aquatic toxicity

(Category 1)[2]

P273: Avoid release to the

environment.[2]

Chronic aquatic toxicity

(Category 1)[2]
P391: Collect spillage.[2]

Operational and Disposal Plans
Strict adherence to the following operational and disposal procedures is mandatory to mitigate

risks and ensure environmental safety.

Handling and Storage
Handling: Avoid inhalation, and contact with eyes and skin.[2] Use only in areas with

appropriate exhaust ventilation.[2] Avoid the formation of dust and aerosols.[2]

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[2] Protect from

direct sunlight and sources of ignition.[2] Recommended storage temperatures are +4°C for

general use, with long-term storage of the powder at -20°C and solutions in solvent at

-80°C[2].
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Disposal Plan
Disposal: Dispose of contents and container to an approved waste disposal plant.[2] This

material and its container must be disposed of in a safe way. Care should be taken when

handling untreated empty containers as they may retain some product residues. Avoid the

dispersal of spilled material and runoff and contact with soil, waterways, drains, and sewers.

[3]

Experimental Protocols and Biological Activity
UA62784 is a valuable tool in cell biology and cancer research due to its specific mechanism of

action.

Biological Activity
UA62784 functions as an inhibitor of microtubule polymerization in vitro. It interacts with tubulin

dimers, leading to the accumulation of mammalian cells in apoptosis. Notably, it potentiates the

antiproliferative effects of vinblastine in H2B-GFP HeLa cells. It was initially thought to inhibit

CENP-E ATPase activity, but has since been clarified to be a cytotoxic inhibitor of microtubules.

Experimental Workflow: Investigating Microtubule
Inhibition
The following diagram illustrates a general experimental workflow for assessing the effects of

UA62784 on microtubule polymerization and cellular outcomes.
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Caption: Experimental workflow for studying UA62784's effects.

Signaling Pathway: Microtubule Disruption Leading to
Apoptosis
The diagram below outlines the logical relationship between UA62784's mechanism of action

and its ultimate cellular effect.
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Caption: UA62784's mechanism leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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